Cas no 267431-60-7 (1-Pentalenol,2-(iminomethyl)-)

• Product Name: 1-Pentalenol,2-(iminomethyl)-
• CAS No: 267431-60-7
• MF: C₉H₇NO
• MW: 145.157982110977
• CID: 247851
• Update Time: 2024-01-26

1-Pentalenol,2-(iminomethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentalenol,2-(iminomethyl)-
• 1-Pentalenol, 2-(iminomethyl)- (9CI)
• 1-Pentalenol, 2-(iminomethyl)-

• Inchi： 1S/C9H7NO/c10-5-7-4-6-2-1-3-8(6)9(7)11/h1-5,10-11H
• InChI Key： WUXBBEZTTLZXNJ-UHFFFAOYSA-N
• SMILES： C1(O)=C2C(=CC=C2)C=C1C=N

Computed Properties

• Exact Mass: 145.05281
• Monoisotopic Mass: 145.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 395.5±48.0 °C(Predicted)
• PSA: 44.08
• pka: 9.20±0.20(Predicted)